Cas no 120740-05-8 ((6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE)

• Product Name: (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE
• CAS No: 120740-05-8
• MF: C₈H₁₁BrN₂
• MW: 215.090340852737
• CID: 822165
• PubChem ID: 22450378
• Update Time: 2025-08-04

(6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE Chemical and Physical Properties

Names and Identifiers

• (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE
• 6-bromo-N-ethyl-3-Pyridinemethanamine
• N-((6-Bromopyridin-3-yl)methyl)ethanamine
• N-[(6-bromopyridin-3-yl)methyl]ethanamine
• N-(6-Bromo-3-pyridylmethyl)-N-ethylamine
• N-[(6-bromo-3-pyridyl)methyl]ethanamine
• SCHEMBL7662002
• AKOS015940697
• 120740-05-8
• (6-Bromo-pyridin-3-ylmethyl)ethylamine
• DTXSID30625700
• DB-362242

• Inchi： 1S/C8H11BrN2/c1-2-10-5-7-3-4-8(9)11-6-7/h3-4,6,10H,2,5H2,1H3
• InChI Key： BFLXSKZTPUZOCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)CNCC

Computed Properties

• Exact Mass: 214.01056g/mol
• Monoisotopic Mass: 214.01056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.370
• Boiling Point: 284 ºC
• Flash Point: 126 ºC

Additional information on (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE

Introduction to (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE, with a CAS number of 120740-05-8, stands out as a versatile intermediate with significant applications in synthetic chemistry and drug development. This compound, characterized by its brominated pyridine core and ethylamine side chain, has garnered attention due to its utility in constructing complex molecular architectures. The presence of a bromine substituent at the 6-position of the pyridine ring enhances its reactivity, making it a valuable building block for further functionalization.

In recent years, the pharmaceutical industry has witnessed a surge in the development of small-molecule inhibitors targeting various biological pathways. (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE has been employed in the synthesis of novel therapeutic agents, particularly those aimed at modulating enzyme activity and receptor binding. Its structural features allow for the facile introduction of additional functional groups, enabling the creation of molecules with tailored pharmacological properties. For instance, derivatives of this compound have been explored as potential candidates for treating neurological disorders, cancer, and infectious diseases.

The bromine atom in (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE is particularly noteworthy, as it serves as a handle for cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are cornerstone techniques in organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions. The ability to introduce aryl or heteroaryl groups at the 3-position of the pyridine ring through such transformations has opened up new avenues for drug discovery. Recent studies have demonstrated the use of this compound in generating libraries of diverse scaffolds for high-throughput screening.

Moreover, the ethylamine moiety contributes to the compound's overall solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers have leveraged this feature to develop prodrugs or analogs with improved pharmacokinetic profiles. The combination of the brominated pyridine core and ethylamine side chain provides a balance between reactivity and stability, allowing chemists to explore a wide range of synthetic possibilities.

One of the most compelling aspects of (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE is its role in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with various diseases. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit specific kinases. For example, derivatives have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are implicated in cancer progression. The ability to fine-tune the structure through modifications at the 6-bromo and 3-methyl positions allows for precise targeting of kinase active sites.

The synthesis of (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE itself is an intriguing process that highlights modern synthetic methodologies. Traditional approaches often involve multi-step sequences starting from commercially available pyridine derivatives. However, recent advances in catalytic systems have enabled more efficient routes to this intermediate. For instance, palladium-catalyzed borylation followed by bromination has become a preferred method for introducing the bromine substituent at the desired position. Such improvements not only streamline the synthetic pathway but also reduce costs and improve yields.

In addition to its pharmaceutical applications, (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHYL-AMINE has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers or metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies. The bromine atom's interaction with transition metals can be exploited to create luminescent or magnetic materials, further expanding its utility beyond traditional organic synthesis.

The growing interest in (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHEL-AMINE is reflected in the increasing number of patents and scientific publications dedicated to its use. Companies specializing in fine chemicals have recognized its value and have started offering it as a custom synthesis option for researchers worldwide. This accessibility has fostered innovation across multiple disciplines, from academic laboratories to industrial research facilities.

Looking ahead, the future prospects for this compound are promising. As computational chemistry tools become more sophisticated, virtual screening methods can be employed to identify new derivatives with enhanced biological activity. Furthermore, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining high efficiency. The development of sustainable methodologies will be crucial as demand for specialized intermediates continues to grow.

In conclusion, (6-BROMO-PYRIDIN-3-YLMETHYL)-ETHEL-AMINE is a multifaceted compound with significant implications in chemical research and drug development. Its unique structural features make it an invaluable intermediate for constructing complex molecules with therapeutic potential. The bromine substituent at the 6-position provides reactivity that enables diverse synthetic transformations, while the ethylamine moiety enhances solubility and bioavailability. As research progresses，this compound will undoubtedly continue to play a vital role in advancing chemical science across multiple sectors.